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For researchers, scientists, and drug development professionals, Obsidian can be a powerful

tool for managing vast amounts of information. However, as a research vault grows,

performance can sometimes degrade. This technical support center provides troubleshooting

guides and frequently asked questions (FAQs) to help you optimize your Obsidian experience

and maintain a high-performance research environment.

Frequently Asked Questions (FAQs)
Q1: Why is my large Obsidian vault slow to start up?

A1: Slow startup times in large vaults can be attributed to several factors. The initial indexing of

a large number of notes and attachments is a primary cause.[1][2][3] Additionally, a high

number of community plugins can significantly increase load times, as each plugin needs to be

initialized.[4][5] The overall size of your vault, including numerous large attachments like PDFs

and images, also contributes to slower startup.[6][7] Finally, issues with Obsidian's internal

cache and indexes can sometimes lead to prolonged loading.[4]

Q2: How do community plugins affect my vault's performance?

A2: Community plugins can introduce significant performance overhead.[5][8][9] Plugins that

scan your entire vault, such as those for task management or data aggregation, can be

particularly resource-intensive.[8] The more plugins you have enabled, the greater the potential

impact on both startup time and general responsiveness.[5][10] It's important to be selective
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about the plugins you use and to regularly audit their performance.[6] While installed but

disabled plugins have a minimal impact, enabled plugins will consume resources.[11]

Q3: Can large attachments like PDFs and images slow down Obsidian?

A3: Yes, a large number of or very large attachments can significantly slow down Obsidian.[6]

[7][12] This is especially true for non-text files like high-resolution images, audio files, and

lengthy PDFs.[6][12][13] These files increase the vault size, leading to longer indexing and

synchronization times.[6] Performance issues such as lagging while scrolling or editing can

occur, even in notes that don't directly reference the large files.[12]

Q4: How does search performance scale with the number of notes?

A4: Search performance in Obsidian can decrease as the number of notes increases.[14][15]

When you perform a vault-wide search, Obsidian must scan the content of every file, which

can be time-consuming with tens of thousands of notes.[9][15] However, for file name-based

searches, the Quick Switcher is generally much faster as it relies on an internal index of file

names and aliases.[15]

Q5: What is the best way to manage attachments in a large research vault?

A5: The most effective strategy for managing attachments is to store them outside of your

Obsidian vault and link to them using file:/// URLs.[6] This keeps your vault lean and focused

on text-based notes, which Obsidian handles most efficiently.[6] If you must keep attachments

within the vault, consider optimizing them by compressing images and splitting very large

PDFs.

Troubleshooting Guides
Guide 1: Diagnosing and Resolving Slow Startup Times
This guide provides a systematic approach to identifying and fixing the causes of slow startup

in your Obsidian vault.

Experimental Protocol:

Measure Baseline Startup Time:
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Navigate to Settings > Community Plugins.

Click the stopwatch icon in the "Debug startup time" section.[16][17]

Restart Obsidian and record the total startup time and the time taken by each plugin.

Engage Safe Mode:

Go to Settings > Community Plugins and turn on "Safe mode".[18] This will temporarily

disable all community plugins.

Restart Obsidian and observe the startup time. A significant improvement indicates a

plugin-related issue.

Identify Problematic Plugins:

If Safe Mode improves performance, disable all community plugins.

Re-enable them one by one, restarting Obsidian after each, to pinpoint the plugin(s)

causing the slowdown.[19][20]

Clear Obsidian's Cache:

If startup is still slow in Safe Mode, the issue might be with the cache.

Close Obsidian.

Locate and delete the contents of Obsidian's cache folder. On Windows, this is typically

found at C:/Users/YOUR_USERNAME/AppData/Roaming/Obsidian/.[4]

Restart Obsidian to allow it to re-index your vault.

Logical Workflow for Startup Troubleshooting:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.reddit.com/r/ObsidianMD/comments/1i89if8/obsidian_startup_time_too_slow/
https://forum.obsidian.md/t/slow-obsidian-startup/41480
https://www.benchchem.com/product/b1174111?utm_src=pdf-body
https://raw.githubusercontent.com/obsidian-community/obsidian-hub/main/04%20-%20Guides%2C%20Workflows%2C%20%26%20Courses/Guides/How%20to%20debug%20why%20Obsidian%20is%20running%20slowly.md
https://www.benchchem.com/product/b1174111?utm_src=pdf-body
https://www.benchchem.com/product/b1174111?utm_src=pdf-body
https://m.youtube.com/watch?v=uyIFEJex3qQ
https://www.reddit.com/r/ObsidianMD/comments/1d7f6ex/whats_causing_my_issues_obsidian_is_very_slow_at/
https://www.benchchem.com/product/b1174111?utm_src=pdf-body
https://www.benchchem.com/product/b1174111?utm_src=pdf-body
https://www.benchchem.com/product/b1174111?utm_src=pdf-body
https://www.benchchem.com/product/b1174111?utm_src=pdf-body
https://www.reddit.com/r/ObsidianMD/comments/18tpzdn/which_featuresplugins_slow_down_obsidians_startup/?rdt=38291
https://www.benchchem.com/product/b1174111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Slow Startup Detected

Measure Startup Time
(Debug Info)

Enable Safe Mode
& Restart

Is Startup Fast?

Plugin(s) are the cause.

Yes

Issue is with vault or core app.

No

Disable all plugins.
Re-enable one by one.

Resolved

Clear Obsidian Cache
& Re-index

Click to download full resolution via product page

Caption: Troubleshooting workflow for slow Obsidian startup.

Guide 2: Optimizing Attachment Handling
This guide outlines methods for managing large files to prevent them from degrading your

vault's performance.
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Experimental Protocol:

Identify Large Attachments:

Use your operating system's file explorer to search for large files (e.g., >50MB) within your

vault's attachment folder.

Externalize Attachments:

Create a dedicated folder outside of your Obsidian vault to store large attachments.

Move the identified large files to this new folder.

In your Obsidian notes, update the links to these files to use the file:/// protocol (e.g., --

INVALID-LINK--).

Image Optimization (for internal attachments):

For images that must remain in the vault, use an image compression tool to reduce their

file size without significant loss of quality.

Consider using plugins that can automate image optimization upon pasting.

Signaling Pathway for Attachment Optimization:
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Caption: Decision pathway for optimizing large attachments.

Data & Performance Metrics
While precise performance numbers can vary significantly based on hardware and vault

specifics, the following tables provide a general comparison of different optimization strategies.

Table 1: Impact of Plugins on Startup Time (Illustrative)
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Number of Enabled
Plugins

Average Startup Time
(Seconds)

Perceived Performance

0 (Safe Mode) 1 - 5 Very Fast

1 - 10 5 - 15 Fast

11 - 25 15 - 30 Moderate

25+ 30+ Slow

Table 2: Comparison of Attachment Management Strategies

Strategy Vault Size Startup Time Search Speed Sync Speed

Internal

Attachments

(Unoptimized)

Large Slow Slower Slow

Internal

Attachments

(Optimized)

Medium Moderate Moderate Moderate

External

Attachments

(Linked)

Small Fast Fast Fast

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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